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Compound of Interest

Compound Name: Jimscaline

Cat. No.: B3064216 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Jimscaline, a potent psychoactive research compound. The following

procedures are designed to ensure the safety of laboratory personnel and compliance with

environmental regulations. As a structural analog of mescaline, Jimscaline should be handled

with the same precautions as other hazardous psychoactive substances.

Pre-Disposal Safety Assessment
Before initiating any disposal procedures, a thorough safety assessment is mandatory.

Personnel must be equipped with appropriate Personal Protective Equipment (PPE), including

but not limited to:

Safety goggles

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

All handling of Jimscaline, including preparation for disposal, should be conducted within a

certified chemical fume hood to prevent inhalation of any airborne particles.

Waste Characterization and Segregation
Jimscaline waste must be classified as hazardous chemical waste. It is crucial to segregate

Jimscaline waste from other laboratory waste streams to prevent accidental reactions and
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ensure proper disposal.

Do not mix Jimscaline waste with:

General laboratory trash

Biohazardous waste

Radioactive waste

Incompatible chemicals (e.g., strong oxidizing agents)

Step-by-Step Disposal Protocol
The primary method for the disposal of Jimscaline is through a licensed hazardous waste

disposal company. The following steps outline the procedure for accumulating and preparing

Jimscaline waste for pickup.

Step 1: Waste Collection

Solid Waste: Collect any solid Jimscaline, contaminated consumables (e.g., weighing paper,

gloves, pipette tips), and spill cleanup materials in a dedicated, leak-proof, and chemically

compatible container. The container should be clearly labeled as "Hazardous Waste:

Jimscaline."

Liquid Waste: For solutions containing Jimscaline, use a dedicated, sealed, and shatter-

resistant container (e.g., a coated glass bottle or a high-density polyethylene container). The

first rinse of any glassware that contained Jimscaline must also be collected as hazardous

waste.[1]

Step 2: Waste Container Labeling

All hazardous waste containers must be accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Jimscaline" or "C-(4,5,6-trimethoxyindan-1-yl)methanamine"
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The approximate concentration and quantity of the waste

The date the waste was first added to the container

The name of the principal investigator and the laboratory contact information

Step 3: Waste Storage

Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the storage area is secure, well-ventilated, and away from heat sources or direct

sunlight.

Use secondary containment (e.g., a chemical-resistant tray or tub) to capture any potential

leaks.[1][2]

Step 4: Arranging for Disposal

Once the waste container is full or has been in storage for a designated period (typically not

to exceed one year), arrange for pickup by your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Jimscaline waste down the drain or in the regular trash.[1]

Decontamination of Laboratory Equipment
Any laboratory equipment that has come into contact with Jimscaline must be thoroughly

decontaminated.

Glassware and Non-porous Surfaces: Triple rinse with a suitable solvent (e.g., ethanol or

acetone), collecting the first rinsate as hazardous waste.[3] Subsequent rinses with soapy

water can then be performed.
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Sensitive Equipment: For equipment that cannot be immersed, wipe down the surfaces with

a cloth dampened with a suitable solvent, followed by a clean, damp cloth. The cleaning

cloths should be disposed of as solid hazardous waste.

Quantitative Data Summary
The following table summarizes key data for Mescaline hydrochloride, a structural and

functional analog of Jimscaline. This information is provided as a reference for assessing the

potential hazards of Jimscaline.

Property Value Source

Chemical Formula C13H19NO3 (Jimscaline)

Molar Mass 237.3 g/mol (Jimscaline)

Acute Toxicity (Oral)
Harmful if swallowed

(Mescaline)
Mescaline SDS

Disposal Method

Incineration (for

pharmaceutical and chemical

waste)

Jimscaline Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Jimscaline waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Jimscaline waste.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Jimscaline, minimizing risks to personnel and the community. Always

consult your institution's specific hazardous waste management plan for additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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